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Compound of Interest

Compound Name: Bromohydroquinone

Cat. No.: B146026

For researchers, scientists, and professionals engaged in drug development and chemical
synthesis, a precise understanding of a compound's fundamental properties is paramount. This
guide provides a focused summary of the molecular formula and weight of
bromohydroquinone, a key aromatic organic compound.

Core Molecular Data

Bromohydroquinone, also known as 2-bromo-1,4-benzenediol, is a substituted hydroquinone.
Its fundamental molecular attributes are summarized below.

Property Value References
Molecular Formula CeHsBrO:2 [1112][3]
BrCeH3(OH)2

Molecular Weight 189.01 g/mol [1112][3]

The molecular formula indicates that each molecule of bromohydroquinone contains six
carbon atoms, five hydrogen atoms, one bromine atom, and two oxygen atoms.[1][2][3] The
molecular weight is a critical parameter for stoichiometric calculations in chemical reactions and
for analytical procedures such as mass spectrometry.[1]

Experimental Protocols
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The determination of the molecular weight and formula of a chemical compound like
bromohydroquinone is typically achieved through standard analytical techniques. These
methods include:

e Mass Spectrometry: To determine the mass-to-charge ratio of the ionized molecule,
providing a highly accurate molecular weight.

o Elemental Analysis: To determine the percentage composition of each element (carbon,
hydrogen, bromine, oxygen), which is then used to derive the empirical and molecular
formula.

Detailed, step-by-step experimental protocols for these well-established techniques are widely
available in standard analytical chemistry literature and are not specific to this compound.

Visualizations

As this technical guide focuses solely on the fundamental and discrete data points of molecular
weight and formula, there are no signaling pathways, complex experimental workflows, or
logical relationships to depict. Therefore, a Graphviz diagram is not applicable to the scope of
this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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